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Compound of Interest

Compound Name: FAPI-34

Cat. No.: B11933286

For researchers, scientists, and drug development professionals, ensuring laboratory safety is
paramount, especially when handling novel compounds like FAPI-34, a potent fibroblast
activation protein (FAP) inhibitor.[1][2] While a specific Safety Data Sheet (SDS) for FAPI-34 is
not publicly available, this guide provides essential safety and logistical information based on
general best practices for handling biologically active small molecules and
radiopharmaceuticals.[3][4][5]

Personal Protective Equipment (PPE)

Appropriate PPE is mandatory to prevent exposure when handling FAPI-34. The following table
summarizes the recommended PPE for various laboratory activities.
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Recommended Personal Protective

Activity .
Equipment (PPE)

Receiving & Unpacking - Single-use, chemotherapy-rated gloves.[3]

- Double chemotherapy-rated gloves. -
Protective gown (impermeable, long-sleeved,
o ) ] ] with back closure). - Safety glasses or goggles.
Weighing & Aliquoting (Solid Form) ) )
- All handling of the solid compound should be
performed in a certified chemical fume hood or a

ventilated balance enclosure.[3][6]

- Double chemotherapy-rated gloves. -

Protective gown. - Safety glasses or goggles. -
Solution Preparation & Handling g v ) J qg

All work should be conducted in a chemical

fume hood.[3][6]

- Spill kit appropriate for chemical spills,
Spill CI including absorbent materials. - Two pairs of
ill Cleanu
P P chemotherapy-rated gloves. - A disposable

gown. - Respiratory and eye protection.[3]

Operational and Disposal Plans

Proper operational procedures and disposal methods are critical for maintaining laboratory
safety and the integrity of FAPI-34.

| Stabill

Form Storage Temperature Duration
Powder -20°C 3years
4°C 2 years

In solvent -80°C 6 months
-20°C 1 month

Data sourced from the FAPI-34 product data sheet.[7]
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Handling Procedures

Standard laboratory procedures should be followed to minimize the risk of exposure and
contamination.
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Preparation

Work in a designated area
(e.g., chemical fume hood).

:

Don appropriate PPE.

Carefully weigh the required amount
of FAPI-34 powder.

:

Dissolve in an appropriate solvent

(e.g., DMSO).

G J

G

Handling
Y
Prepare aliquots to avoid
multiple freeze-thaw cycles.

l

Clearly label all vials with
compound name, concentration, and date.

:

Store at the recommended temperature.

J

4 N\

Cleanup
Decontaminate all surfaces
and equipment.
Dispose of waste according to
institutional guidelines.
[Remove PPE in the correct order.

[Wash hands thoroughly)

G J

Click to download full resolution via product page

Figure 1: Standard workflow for handling FAPI-34 in a laboratory setting.
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Disposal Plan

All waste materials contaminated with FAPI-34 should be considered chemical waste and
disposed of in accordance with institutional and local regulations.

o Solid Waste: Contaminated items such as pipette tips, gloves, and gowns should be
collected in a designated, sealed chemical waste container.

e Liquid Waste: Unused solutions containing FAPI-34 should be collected in a labeled, sealed
container for chemical waste disposal. Do not pour down the drain.

o Sharps: Needles and syringes used for handling FAPI-34 solutions should be disposed of in
a designated sharps container.

For radiolabeled FAPI-34, all waste is considered radioactive and must be handled and
disposed of following the institution's radiation safety protocols.

Experimental Protocols
In Vitro Solution Preparation

For in vitro experiments, FAPI-34 can be dissolved in DMSO to create a stock solution. For
example, to prepare a 10 mM stock solution:

Mass of FAPI-34 Volume of DMSO
1mg 0.0858 mL
5 mg 0.4288 mL
10 mg 0.8576 mL

Calculations are based on the molecular weight of FAPI-34 (1166.06 g/mol ). Warming and
ultrasonic treatment may be necessary to fully dissolve the compound.[7]

In Vivo Formulation Protocol

A common formulation for in vivo studies involves a multi-solvent system to ensure solubility
and biocompatibility.

© 2025 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/product/b11933286?utm_src=pdf-body
https://www.benchchem.com/product/b11933286?utm_src=pdf-body
https://www.benchchem.com/product/b11933286?utm_src=pdf-body
https://www.benchchem.com/product/b11933286?utm_src=pdf-body
https://www.benchchem.com/product/b11933286?utm_src=pdf-body
https://www.benchchem.com/product/b11933286?utm_src=pdf-body
https://file.medchemexpress.com/batch_PDF/HY-139401/FAPI-34-DataSheet-MedChemExpress.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b11933286?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

Add 40% PEG300
and mix well

Add 5% Tween-80
and mix thoroughly

Add 45% saline
to the final volume

Clear solution
(= 4 mg/mL)

Start with
10% DMSO

Click to download full resolution via product page

Figure 2: Step-by-step process for preparing an in vivo formulation of FAPI-34.

This protocol yields a clear solution with a solubility of at least 4 mg/mL.[7]

By adhering to these safety guidelines and protocols, researchers can handle FAPI-34
responsibly, minimizing risks and ensuring a safe laboratory environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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